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Introduction

Croscarmellose sodium (CCS) is a superdisintegrant widely employed in the pharmaceutical
industry to facilitate the rapid disintegration of solid oral dosage forms, such as capsules and
tablets.[1][2] Chemically, it is the sodium salt of a cross-linked polymer of
carboxymethylcellulose.[3] Its efficacy at low concentrations (typically 0.5-5% w/w in tablets
and 10-25% w/w in capsules) makes it a critical excipient in formulations where rapid drug
release and onset of action are desired.[3] These application notes provide detailed protocols
and data on the use of croscarmellose sodium in capsule and granule formulations.

Physicochemical Properties

Croscarmellose sodium is a white or grayish-white, odorless, and free-flowing powder.[3][4] It
is insoluble in water but rapidly swells to 4-8 times its original volume upon contact with
aqueous media.[1][4] This high swelling capacity is a key attribute to its disintegration
properties.[5]

Table 1: Physicochemical Properties of Croscarmellose Sodium
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Property Value Reference(s)

White to off-white, fibrous
Appearance

powder
- Insoluble in water; swells to
Solubility
form a gel
pH (1% dispersion) 50-7.0 [3]
Loss on Drying <10.0% [3]
Degree of Substitution 0.60 - 0.85 [3]

Mechanism of Action

Croscarmellose sodium functions as a superdisintegrant through a dual mechanism: swelling
and wicking.[6][7]

o Swelling: Upon contact with water or gastrointestinal fluids, the cross-linked polymer
structure of croscarmellose sodium absorbs a significant amount of water and swells
rapidly. This expansion creates an internal pressure within the capsule or granule, forcing it
to break apart.[5][8]

e Wicking: The fibrous nature of croscarmellose sodium facilitates the rapid uptake of water
into the core of the dosage form through capillary action.[6][8] This ensures that the entire
matrix is wetted, promoting complete and rapid disintegration.
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Mechanism of Action of Croscarmellose Sodium
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Workflow for Granule Flow Property Evaluation
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Impact of Croscarmellose Sodium on Formulation Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sodium in Capsule and Granule Formulations]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b213156#application-of-croscarmellose-sodium-in-
capsule-and-granule-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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